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Compound Focus: Squarylium dye III

CAS No.: 43134-09-4

Cat. No.: S3713185

Get Quote

Chemical Identity & Key Properties

The core identifier and a key property for Squarylium dye III are listed in the table below.

Property Description

CAS Registry Number 43134-09-4 [1]

Confirmed Solvent Dichloromethane (soluble) [1] [2]

Spectral data confirms this dye is soluble in dichloromethane, with an absorption maximum at 627.25 nm

and a high molar extinction coefficient (ε = 309,000 M⁻¹cm⁻¹) in this solvent [1]. It also exhibits strong

fluorescence with a quantum yield of 0.65 [1].

Synthesis and General Solubility Context

While a specific protocol for Squarylium dye III is not detailed, the general synthesis for this class of dyes

is well-established.

General Synthesis Workflow for Squaraine Dyes
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Synthesis via condensation of squaric acid and electron-rich compounds [3]

This synthesis typically involves condensing one equivalent of squaric acid (or a derivative) with two

equivalents of an electron-rich aromatic or heterocyclic compound in an azeotropic solvent system like a

mixture of n-butanol and benzene [3] [4]. Quaternary salts of heterocyclic methylene bases, such as 2-

methylbenzothiazole or 2,3,3-trimethylindolenine, are commonly used as the electron-rich components [4].

Regarding solubility, a common challenge with many squarylium dyes is that they are sparingly soluble in

most common solvents [3]. A key strategy to improve solubility is chemical modification, such as

incorporating solubilizing groups like tert-butyl or hydroxyalkyl chains onto the dye molecule [3] [4].

Research Recommendations

Solubility Profiling: You can experimentally determine the solubility of Squarylium dye III in various

organic solvents (e.g., chloroform, ethanol, DMSO, acetone) by preparing saturated solutions and
quantifying the dissolved dye using UV-Vis spectroscopy, referencing its known extinction coefficient

[1] [4].
Solubility Enhancement: If solubility is insufficient for your application, consider synthesizing

analogues with solubility-promoting groups. Recent research demonstrates that incorporating
hydroxyalkyl chains is an effective strategy for creating functionalizable squaraine dyes with

retained optical properties [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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